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Compound of Interest

Compound Name: Amikacin hydrate

Cat. No.: B001105

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular characteristics of amikacin
hydrate, a semisynthetic aminoglycoside antibiotic. The document details its molecular weight
and chemical formula, outlines experimental protocols for its characterization, and visualizes its
mechanism of action and the experimental workflow for its analysis.

Core Molecular Data

Amikacin can exist in both anhydrous and hydrated forms. The presence of water molecules in
the crystalline structure of the hydrate affects its molecular weight.

Property Anhydrous Amikacin Amikacin Hydrate
Chemical Formula C22H43N5013[1] C22H43N5013 - xH20[2][3][4]
) 585.60 + (18.02 * x) g/mol [2]
Molecular Weight 585.60 g/mol [1][4] 3]
- ) C22H45N5014 (Monohydrate)
Specific Hydrated Form Not Applicable 5]
Specific Hydrated MW Not Applicable 603.62 g/mol [5]
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Experimental Protocols: Determination of Hydration
State

The number of water molecules (x) in amikacin hydrate can be determined experimentally
through gravimetric analysis. This procedure involves heating the hydrated compound to drive
off the water of crystallization and then determining the mass of the remaining anhydrous salt.

Objective: To determine the empirical formula of amikacin hydrate.
Materials:

o Amikacin hydrate sample

» Porcelain crucible and lid

e Bunsen burner or muffle furnace

o Tripod and pipeclay triangle

e Analytical balance

» Desiccator

e Spatula

Methodology:

» Crucible Preparation: A clean porcelain crucible and its lid are heated to a constant mass.
This is achieved by heating for 10-15 minutes, cooling in a desiccator to room temperature,
and weighing. The process is repeated until two consecutive weighings are within a
negligible margin of error.

o Sample Preparation: A precisely weighed sample of amikacin hydrate (approximately 1-2
grams) is placed into the pre-weighed crucible.

e Heating: The crucible containing the sample is heated gently at first, then more strongly, to
drive off the water of hydration. The heating is continued until the sample appears to be a
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dry, free-flowing powder.

o Cooling and Weighing: The crucible, lid, and anhydrous amikacin are cooled to room
temperature in a desiccator to prevent the reabsorption of moisture from the atmosphere.
The mass is then accurately recorded.

e Heating to Constant Mass: The heating, cooling, and weighing steps are repeated until a
constant mass is achieved for the crucible, lid, and anhydrous sample.

 Calculations:
o Mass of amikacin hydrate = (Mass of crucible + lid + hydrate) - (Mass of crucible + lid)

o Mass of anhydrous amikacin = (Mass of crucible + lid + anhydrous salt) - (Mass of crucible
+ lid)

o Mass of water lost = Mass of amikacin hydrate - Mass of anhydrous amikacin

o Moles of anhydrous amikacin = Mass of anhydrous amikacin / Molecular weight of
anhydrous amikacin (585.60 g/mol )

o Moles of water = Mass of water lost / Molecular weight of water (18.02 g/mol )

o Mole ratio of water to anhydrous amikacin = Moles of water / Moles of anhydrous
amikacin. This ratio provides the value of 'x' in the formula C22H43N5013 - xH20.

Visualizations
Mechanism of Action: Inhibition of Bacterial Protein
Synthesis

Amikacin exerts its bactericidal effect by targeting the bacterial ribosome, a critical component
of the protein synthesis machinery. The following diagram illustrates the signaling pathway of
amikacin's action.
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Caption: Mechanism of action of amikacin in a bacterial cell.

Experimental Workflow: Characterization of Amikacin

Hydrate

The following diagram outlines the logical workflow for the experimental determination of the

molecular characteristics of amikacin hydrate.
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Caption: Experimental workflow for amikacin hydrate characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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